Cas no 1285539-74-3 (Febuxostat-d7)

Febuxostat-d7 structure
Febuxostat-d7 structure
Product Name:Febuxostat-d7
CAS No:1285539-74-3
MF:C16H16N2O3S
MW:316.374842643738
CID:4552108
PubChem ID:53354189
Update Time:2024-11-02

Febuxostat-d7 Chemical and Physical Properties

Names and Identifiers

    • Febuxostat-d7
    • BQSJTQLCZDPROO-SCENNGIESA-N
    • 2-[3-Cyano-4-(2-methylpropoxyphenyl]-4-methyl-5-thiazolecarboxylic Acid-d7
    • [2H7]-Febuxostat
    • CS-0377488
    • 1285539-74-3
    • 2-[3-cyano-4-[2,3,3,3-tetradeuterio-2-(trideuteriomethyl)propoxy]phenyl]-4-methyl-1,3-thiazole-5-carboxylic acid
    • 2-[3-Cyano-4-(2-methylpropoxyphenyl]-4-methyl-5-thiazolecarboxylic Acid-d7; 2-(3-Cyano-4-isobutyloxyphenyl)-4-methyl-5-thiazolecarboxylic Acid-d7; TEI 6720-d7; TMX 67-d7;
    • DA-63403
    • HY-14268S1
    • Inchi: 1S/C16H16N2O3S/c1-9(2)8-21-13-5-4-11(6-12(13)7-17)15-18-10(3)14(22-15)16(19)20/h4-6,9H,8H2,1-3H3,(H,19,20)
    • InChI Key: BQSJTQLCZDPROO-UHFFFAOYSA-N
    • SMILES: C(C1=C(N=C(C2C=CC(OCC([H])(C([H])([H])[H])C([H])([H])[H])=C(C#N)C=2)S1)C)(=O)O

Computed Properties

  • Exact Mass: 323.13210077g/mol
  • Monoisotopic Mass: 323.13210077g/mol
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 536.6±60.0 °C at 760 mmHg
  • Flash Point: 278.3±32.9 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

Febuxostat-d7 Security Information

Febuxostat-d7 Pricemore >>

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